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Compound of Interest

Compound Name: Cycloheterophyllin

Cat. No.: B125686 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cycloheterophyllin is a prenylflavonoid found in various plant species, notably in Artocarpus

heterophyllus (jackfruit). This compound has garnered significant interest within the scientific

community due to its potential therapeutic properties, including anti-inflammatory and

antioxidant activities. Accurate and reliable quantification of Cycloheterophyllin in plant

extracts is crucial for quality control, standardization of herbal preparations, and

pharmacokinetic studies in drug development. This application note provides a detailed

protocol for the analysis of Cycloheterophyllin using High-Performance Liquid

Chromatography (HPLC) with UV detection.

Principle
This method utilizes reversed-phase HPLC (RP-HPLC) to separate Cycloheterophyllin from

other components in a plant extract. The separation is achieved on a C18 stationary phase with

a gradient mobile phase consisting of methanol and water. Detection and quantification are

performed using a UV-Vis detector. The method is based on a validated procedure for the

analysis of structurally related flavonoids from Artocarpus heterophyllus, ensuring high

specificity, accuracy, and precision.
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Sample Preparation: Extraction of Cycloheterophyllin
This protocol describes the extraction of Cycloheterophyllin from plant material, such as the

heartwood or leaves of Artocarpus heterophyllus.

Materials and Reagents:

Dried and powdered plant material (e.g., Artocarpus heterophyllus heartwood)

Ethyl acetate (HPLC grade)

Methanol (HPLC grade)

Rotary evaporator

Ultrasonic bath

Filter paper or syringe filters (0.45 µm)

Procedure:

Weigh 10 g of the dried, powdered plant material and place it into a flask.

Add 100 mL of ethyl acetate to the flask.

Perform extraction using a heat reflux apparatus for 1 hour.

Alternatively, sonicate the mixture for 30 minutes at room temperature.

Allow the mixture to cool and then filter it to separate the extract from the solid plant material.

Concentrate the filtrate using a rotary evaporator under reduced pressure until a viscous

extract is obtained.

Redissolve a known amount of the dried extract in methanol to a final concentration of 1

mg/mL.

Filter the solution through a 0.45 µm syringe filter into an HPLC vial prior to injection.
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HPLC Analysis
Instrumentation and Conditions:

A standard HPLC system equipped with a pump, autosampler, column oven, and a UV-Vis or

Photodiode Array (PDA) detector is required. The following conditions are based on a validated

method for related flavonoids from Artocarpus heterophyllus heartwoods and are suitable for

the analysis of Cycloheterophyllin.[1][2]

Chromatographic Conditions:

Parameter Value

Column
TSK-gel ODS-80Tm (5 µm, 4.6 × 150 mm) or

equivalent C18 column

Mobile Phase A: Water; B: Methanol

Gradient Elution
0-8 min: 60% B; 8-27 min: 80% B; 27-35 min:

60% B[1]

Flow Rate 1.0 mL/min[1]

Column Temperature 25 °C

Detection Wavelength 285 nm[1]

Injection Volume 20 µL

Standard Preparation:

Prepare a stock solution of Cycloheterophyllin standard in methanol at a concentration of 1

mg/mL.

From the stock solution, prepare a series of calibration standards by serial dilution with

methanol to cover the expected concentration range of Cycloheterophyllin in the samples.

A typical range would be 1 to 100 µg/mL.
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The following table summarizes the key quantitative parameters from a validated HPLC method

for flavonoids structurally similar to Cycloheterophyllin, demonstrating the method's suitability.

Table 1: HPLC Method Validation Parameters for Related Flavonoids

Parameter Artocarpanone Artocarpin Cycloartocarpin

Retention Time (min) 6.2[2] 17.4[2] 23.1[2]

Linearity Range

(µg/mL)
6.25 - 100 6.25 - 100 6.25 - 100

Correlation Coefficient

(R²)
≥ 0.9995[2] ≥ 0.9995[2] ≥ 0.9995[2]

Recovery (%) 98 - 104[2] 98 - 104[2] 98 - 104[2]

Precision (RSD %) < 2[2] < 2[2] < 2[2]

Note: Cycloheterophyllin is expected to have a retention time similar to Cycloartocarpin under

these conditions due to their structural similarities.
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Caption: Workflow for the extraction and HPLC analysis of Cycloheterophyllin.
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Caption: Interrelationship of HPLC method validation parameters.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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